2-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)acetamide

• IUPAC Name: 2-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C12H18N8O/c1-2-20-12-10(16-17-20)11(14-8-15-12)19-5-3-18(4-6-19)7-9(13)21/h8H,2-7H2,1H3,(H2,13,21)
• InChI Key: LLJFWGNPUJOEQT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)CC(=O)N)N=N1
• Molecular Formula: C12H18N8O
• Molecular Weight: 290.32 g/mol
• CAS No.: 1070861-86-7

Description

This compound features a triazolopyrimidine core fused with a piperazine ring and an acetamide terminus. The ethyl group at the triazole N3 position distinguishes it from analogs, influencing steric and electronic properties. Its molecular formula is C₁₅H₂₀N₈O, with a molecular weight of 344.38 g/mol (calculated from ).

Mechanism of Action

Target of Action

Similar compounds with a triazolo[4,5-d]pyrimidine core have been reported to exhibit inhibitory activity against various enzymes and receptors.

Mode of Action

Compounds with similar structures have been known to interact with their targets, leading to changes in the biological activities of those targets.

Biochemical Pathways

Similar compounds have been reported to affect various biochemical pathways, leading to a range of downstream effects.

Result of Action

Similar compounds have been reported to exhibit various biological activities, including antimicrobial and anticancer activities.

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds.

Comparison with Similar Compounds

Research Implications

The target compound’s balance of solubility (piperazine) and target affinity (ethyl, acetamide) positions it as a promising lead. Benzyl-substituted analogs (e.g., Compound 6) excel in lipophilic environments but require salt forms for solubility. Future studies should explore hybrid analogs (e.g., ethyl-triazole with indole termini) to merge solubility and potency .